Cas no 1781354-59-3 (2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid
• CAS No: 1781354-59-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5989917
• PubChem ID: 75965783
• Update Time: 2025-06-08

2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(tert-butoxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid
• 1781354-59-3
• EN300-1663426

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-7-4-5-8(7)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： GXDXGJPVXCCWKQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1CNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±15.0 °C(Predicted)
• pka: 4.69±0.40(Predicted)

Additional information on 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid

2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS No. 1781354-59-3): A Comprehensive Overview

2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS No. 1781354-59-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected cyclobutylglycine, is characterized by its unique cyclobutane ring and the tert-butoxycarbonyl (Boc) protecting group, which makes it a valuable intermediate in the synthesis of complex molecules and peptides.

The chemical structure of 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring with a carboxylic acid group and an amino group protected by a Boc group. The Boc protecting group is widely used in organic synthesis due to its stability under mild conditions and ease of removal, making it an ideal choice for the synthesis of peptides and other bioactive molecules.

Recent studies have highlighted the potential applications of 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, researchers at the University of California, San Francisco, investigated the use of 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but are more resistant to enzymatic degradation. The study found that peptidomimetics derived from this compound showed enhanced stability and improved pharmacokinetic properties compared to their peptide counterparts.

The synthetic route to 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid involves several well-established steps. The first step typically involves the formation of a cyclobutylglycine derivative, which is then protected with a Boc group. This process can be optimized using various catalysts and solvents to achieve high yields and purity. The versatility of this synthetic route allows for the introduction of various functional groups, further expanding its potential applications.

In terms of safety and handling, 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid is generally considered safe when proper laboratory protocols are followed. However, it is important to handle this compound with care, as it can be sensitive to moisture and heat. Storage in a cool, dry place is recommended to maintain its stability and efficacy.

The market demand for 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid is expected to grow in the coming years due to its increasing use in pharmaceutical research and development. Key players in the industry are investing heavily in the synthesis and application of this compound, driven by its potential to address unmet medical needs.

In conclusion, 2-({(tert-butoxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS No. 1781354-59-3) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and protective properties make it an invaluable tool for the synthesis of complex molecules and peptides. As research continues to uncover new applications, this compound is poised to play a crucial role in the development of innovative therapeutic agents.